Cas no 477195-14-5 ((Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477195-14-5
• MF: C₂₁H₂₀N₄OS
• MW: 376.474702835083
• CID: 6228507
• PubChem ID: 9646522
• Update Time: 2025-07-15

(Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide
• (Z)-N'-(4-isopropylphenyl)-4-(3-methoxyphenyl)thiazole-2-carbohydrazonoyl cyanide
• F0760-2813
• 477195-14-5
• (2Z)-4-(3-methoxyphenyl)-N-(4-propan-2-ylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS024599325
• (Z)-4-(3-methoxyphenyl)-N-[4-(propan-2-yl)phenyl]-1,3-thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C21H20N4OS/c1-14(2)15-7-9-17(10-8-15)24-25-19(12-22)21-23-20(13-27-21)16-5-4-6-18(11-16)26-3/h4-11,13-14,24H,1-3H3/b25-19-
• InChI Key： GVLGKVWSAMVZJB-PLRJNAJWSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)OC)N=C1/C(/C#N)=N\NC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 376.13578245g/mol
• Monoisotopic Mass: 376.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-14-5)

(Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477195-14-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a methoxyphenyl group, a propan-2-yl substituent, and a cyanide moiety, which collectively contribute to its biological activity and pharmacological properties.

The methoxyphenyl group is a common functional group in many bioactive compounds, known for its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide, this group likely plays a crucial role in modulating the compound's interaction with biological targets. Recent studies have shown that the presence of a methoxyphenyl group can significantly influence the binding affinity and selectivity of small molecules to specific receptors or enzymes.

The propan-2-yl substituent, also known as an isopropyl group, is another key structural feature of this compound. This group is often used in drug design to improve the solubility and bioavailability of molecules. In the case of (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide, the propan-2-yl group may enhance the compound's ability to cross biological membranes and reach its intended target sites within cells.

The cyanide moiety is a highly reactive functional group that can participate in various chemical reactions and interactions. In medicinal chemistry, compounds containing a cyanide group are often studied for their potential as inhibitors of specific enzymes or pathways. For instance, recent research has explored the use of cyanide-containing compounds as inhibitors of metalloproteinases, which are involved in various pathological processes such as cancer metastasis and inflammatory diseases.

(Z)-4-(3-Methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide has been investigated for its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

Furthermore, this compound has demonstrated promising activity in preclinical models of neurodegenerative diseases. Research suggests that (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings highlight the potential of this compound as a lead candidate for the development of novel therapeutics for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-yl)phenyl-1,3-thiazole-2-carbohydrazonoyl cyanide has been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the methoxyphenyl and propan-2-yl groups likely contributes to its good oral bioavailability and extended half-life in vivo.

The synthesis of (Z)-4-(3-methoxyphenyl)-N-4-(propan-2-ylyl)pheny l -1 , 3 - th iazol e - 2 - car bo hy d raz on o y l c y an ide involves several steps and requires careful control of reaction conditions to ensure the formation of the desired Z-isomer. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further preclinical and clinical investigations.

Despite its promising properties, (Z)-4-(3-methoxyphen y l ) - N - 4 - ( p r o p an - 2 - y l ) p h e n y l - 1 , 3 - t h i azol e - 2 - car bo hy d raz on o y l c y an ide still faces several challenges in drug development. These include optimizing its pharmacokinetic properties for improved efficacy and safety profiles, as well as addressing potential off-target effects and toxicity concerns. Ongoing research aims to address these challenges through structure-based drug design and optimization strategies.

In conclusion, (Z)-4-(3-meth oxy phen y l ) - N - 4 - ( p r o p an - 2 - y l ) p h e n y l - 1 , 3 - t h i azol e - 2 - car bo hy d raz on o y l c y an ide represents a promising lead compound with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.